Cas no 6952-59-6 (3-Bromobenzonitrile)

• Product Name: 3-Bromobenzonitrile
• CAS No: 6952-59-6
• MF: C₇H₄BrN
• MW: 182.017360687256
• MDL: MFCD00001796
• CID: 47110
• PubChem ID: 24891867
• Update Time: 2025-04-18

3-Bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromobenzonitrile
• m-Bromobenzonitrile
• 1-Bromo-3-cyanobenzene
• Benzonitrile, 3-bromo-
• Benzonitrile, m-bromo-
• MBBN
• AKOS B004047
• 3-Cyanobromobenzene
• m-bromo-benzonitril
• m-Bromobenzonitride
• Benzonitrile,3-bromo
• Benzonitrile,m-bromo
• EINECS 230-127-9
• 3-bromobenzenecarbonitrile
• 3-BROMOBENZONITRIDE
• STXAVEHFKAXGOX-UHFFFAOYSA-N
• 3-bromo benzonitrile
• m-Brombenzonitril
• 3-brombenzonitrile
• 3-Bromobenzonitril
• NSC59731
• 3-bromo-benzonitrile
• 3-bromobenzo-nitrile
• 3-bromobenzenenitrile
• 3-cyanophenyl bromide
• PubChem1584
• 6952-59-6
• NSC-59731
• 9M38AQC7J8
• EN300-36789
• AC-26108
• AM20061149
• CS-W003968
• W-104619
• InChI=1/C7H4BrN/c8-7-3-1-2-6(4-7)5-9/h1-4
• 3-Bromobenzonitrile, 99%
• MFCD00001796
• PS-3402
• 1-Bromo-3-cyanobenzene;Benzonitrile, 3-bromo-;Benzonitrile, m-bromo-
• CK2134
• B1227
• SCHEMBL99039
• NS00036874
• NSC 59731
• Z57899727
• FT-0615206
• AKOS000304418
• A21014
• DTXSID00219771
• 3-Bromobenzonitrile,98%
• DTXCID50142262
• 1Bromo3cyanobenzene
• mBromobenzonitrile
• SY001539
• Benzonitrile, mbromo
• DB-014257
• Benzonitrile, 3bromo (9CI)
• Benzonitrile, 3-bromo-(9CI)
• Benzonitrile, 3bromo
• STL168035
• CHEMBL5268822

• MDL： MFCD00001796
• Inchi： 1S/C7H4BrN/c8-7-3-1-2-6(4-7)5-9/h1-4H
• InChI Key： STXAVEHFKAXGOX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#N)=C1
• BRN： 1858942

Computed Properties

• Exact Mass: 180.95300
• Monoisotopic Mass: 180.952712
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Not available
• Density: 1.562
• Melting Point: 38.0 to 41.0 deg-C
• Boiling Point: 225°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5999 (estimate)
• Solubility: 0.2g/l
• Water Partition Coefficient: Soluble in water (0.2 g/L)
• PSA: 23.79000
• LogP: 2.32078
• Solubility: Not available

3-Bromobenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S36/37/39
• RTECS：DI2459500
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides